N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide
Overview
Description
N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as DMTEB and is a member of the benzoxazole family of compounds. DMTEB has been found to have potential applications in various fields, including medicine, biotechnology, and materials science.
Mechanism of Action
The exact mechanism of action of DMTEB is not fully understood. However, studies have shown that it can modulate various signaling pathways in cells, including the NF-κB and MAPK pathways. DMTEB has also been found to inhibit the activity of various enzymes, including COX-2 and iNOS.
Biochemical and Physiological Effects:
DMTEB has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. DMTEB also has antioxidant properties, which can help to protect cells from oxidative stress. In addition, DMTEB has been found to have anti-tumor effects by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
DMTEB has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. DMTEB is also relatively non-toxic, making it safe for use in cell culture and animal studies. However, one limitation of DMTEB is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on DMTEB. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine the exact mechanism of action of DMTEB in the brain and to evaluate its efficacy in animal models of neurodegenerative diseases.
Another area of interest is the use of DMTEB in the development of new materials. DMTEB has been found to have unique properties that make it a potential candidate for use in the development of new materials, such as polymers and coatings.
In conclusion, DMTEB is a chemical compound that has potential applications in various fields, including medicine, biotechnology, and materials science. Its anti-inflammatory, antioxidant, and anti-tumor properties make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to evaluate its efficacy in various applications.
Synthesis Methods
DMTEB can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 2-methyl-5-nitrophenylacetic acid with 5,6-dimethyl-2-aminobenzoxazole in the presence of a catalyst. The resulting intermediate is then reacted with 3,4,5-triethoxybenzoyl chloride to yield DMTEB.
Scientific Research Applications
DMTEB has been extensively studied for its potential applications in medicine. It has been found to have anti-inflammatory, antioxidant, and anti-tumor properties. DMTEB has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H32N2O5/c1-7-33-25-15-21(16-26(34-8-2)27(25)35-9-3)28(32)30-22-14-20(11-10-17(22)4)29-31-23-12-18(5)19(6)13-24(23)36-29/h10-16H,7-9H2,1-6H3,(H,30,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVBJVIXKXRKRDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=C(C(=C4)C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H32N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101143507 | |
Record name | N-[5-(5,6-Dimethyl-2-benzoxazolyl)-2-methylphenyl]-3,4,5-triethoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101143507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
488.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
420814-88-6 | |
Record name | N-[5-(5,6-Dimethyl-2-benzoxazolyl)-2-methylphenyl]-3,4,5-triethoxybenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=420814-88-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[5-(5,6-Dimethyl-2-benzoxazolyl)-2-methylphenyl]-3,4,5-triethoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101143507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.